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Introduction

Promethium (Pm), a lanthanide series element with atomic number 61, is unique for being one
of only two elements before bismuth with no stable isotopes. All isotopes of promethium are
radioactive, with the most stable, Promethium-145, having a half-life of 17.7 years.[1][2] This
inherent radioactivity, particularly the beta emissions of certain isotopes, makes promethium a
valuable element in various applications, including medical research and drug development.
This guide provides a comprehensive overview of promethium isotopes and their half-lives,
along with detailed experimental protocols for their separation and analysis.

Data Presentation: Promethium Isotopes and Their
Half-Lives

The following table summarizes the known isotopes of promethium and their respective half-
lives, decay modes, and primary decay products. The data is compiled from various nuclear
data sources.
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Isotope Half-Life Primary Decay Primary Decay
Mode(s) Product(s)

12°Pm ~05s B+ 126N

#7Pm ~1s B+ 127N

128Pm ~1.0s B+ 128N

opm ~3s B+ 129Nd

130Pm 2.6 min B+ 130N

¥1Pm 5.3s B+ 1IN

132Pm 6.2s B+ 12N

133Pm 15 s B+ 133N

HPm 23s B+ 134N

13°Pm 49 s B+ 135N d

ePm A7s B+ 136N

7Pm 2.4 min B+ 17N

135Pm 10's B+ 138N

%Pm 4.15 min B+ 139N

HoPm 9.2s B+ 10N

HPm 20.90 min B+ 141N

142Pm 40.5s B+, EC 142N g

¥3Pm 265d EC 143N

HPm 363 d EC LaaNg

HoPm 17.7y EC, a 145N, 191Py

opm 553y EC, B- 146Nd, 146Sm

¥7Pm 2.6234y B- 175 m

ePm 5.370 d B- 1485
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“8mPm 41.29d IT, B- 148pm, 148Sm
149Pm 53.08 h B- 149Sm
150pm 2.68 h B- 150Sm
51Pm 28.40 h B- 151Sm
152Pm 4.12 min B- 1528m
153Pm 5.25 min B- 153Sm
154Pm 1.73 min B- 154Sm
155Pm 415s B- 1558m
156Pm 26.70 s B- 156Sm
157Pm 10.56 s B- 157Sm
158Pm 48s B- 158Sm
159Pm 1.47s B- 159Sm
160pm ~2s B- 160Sm
e1Pm ~0.7 s B- 1e1Sm
62pm ~0.5s B- 1625m
1e3pm ~0.2s B- 183Sm

EC = Electron Capture, 3+ = Positron Emission, - = Beta Minus Decay, IT = Isomeric
Transition, a = Alpha Decay d = days, h = hours, min = minutes, s = seconds, y = years Data
compiled from various sources including WebElements and Wikipedia.[2][3]

Experimental Protocols
Production and Separation of Promethium-147 from
Irradiated Neodymium-146

Promethium-147, a commonly used isotope, can be produced by the neutron bombardment of
enriched Neodymium-146.[4][5][6] The subsequent separation and purification are critical steps
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and are typically achieved through extraction chromatography.

Objective: To produce *’Pm and separate it from the unreacted 146Nd target material and other
potential impurities.

Methodology: Extraction Chromatography
e Target Irradiation:

o Atarget of enriched Neodymium-146 oxide (14¢6Nd20s) is irradiated with thermal neutrons
in a high-flux nuclear reactor.[7] The irradiation time is dependent on the neutron flux and
the desired activity of 24’Pm. The nuclear reaction is as follows: 146Nd(n,y)**’Nd - 47Pm +

B-.
e Dissolution of Irradiated Target:

o Following a suitable decay period to allow for the decay of short-lived isotopes, the
irradiated 1#°Nd20s target is dissolved in a minimal volume of concentrated nitric acid
(HNOs). The resulting solution is then diluted to a specific molarity (e.g., 0.1 M HNO3) for
loading onto the chromatography column.

o Chromatographic Separation:

o Stationary Phase: A column packed with a di(2-ethylhexyl)orthophosphoric acid (HDEHP)
functionalized resin (commercially available as LN Resin) is used.[4]

o Column Preparation: The column is pre-conditioned by washing with 0.1 M HNOs.
o Sample Loading: The dissolved target solution is loaded onto the column.
o Elution:

» The bulk of the neodymium is eluted from the column using a specific concentration of
hydrochloric acid (HCI), for example, 0.18 N HNOs as described for a similar separation.

[8]

» Promethium is selectively eluted from the column using a higher concentration of the
eluent, for instance, 1.5 N HNOs.[8] The elution can be performed at an elevated
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temperature (e.g., 80°C) to improve separation efficiency.[8]

o Fraction Collection: Eluted fractions are collected, and the promethium-containing
fractions are identified using gamma-ray spectrometry.

Determination of the Half-Life of Promethium-147

The half-life of a radioactive isotope can be determined by measuring its activity over a period
of time. For a beta-emitting isotope like ¥47Pm, liquid scintillation counting is a highly effective
method.

Obijective: To determine the half-life of a purified sample of 147Pm.
Methodology: Liquid Scintillation Counting
e Sample Preparation:
o A stock solution of the purified **’Pm in a weak acid (e.g., 0.1 M HCI) is prepared.

o A series of counting vials are prepared, each containing a precise aliquot of the 147Pm
stock solution.

o A suitable liquid scintillation cocktail is added to each vial. The vial is then capped and
shaken to ensure a homogenous mixture.[9][10]

e Instrumentation and Measurement:

o Aliquid scintillation counter is used for the measurements. The instrument should be
calibrated using a known standard.

o The activity of each prepared sample is measured at regular time intervals (e.g., weekly or
monthly, depending on the expected half-life). The counting time for each measurement
should be sufficient to obtain good statistical accuracy.

e Data Analysis:

o The measured activity (in counts per minute, CPM) is corrected for background radiation.
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o The natural logarithm of the background-corrected activity (In(A)) is plotted against time

(®).

o The data points should fall on a straight line, and the slope of this line is equal to the
negative of the decay constant (A).

o The half-life (t1/2) is then calculated using the formula: ti/2 = In(2) / A.

Mandatory Visualization
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Caption: Workflow for the production and analysis of Promethium-147.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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respective-half-lives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.morressier.com/o/event/5fc6305103137aa52544631d/article/5fc631219e0a135cbec90a2c
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0067337/13717269/020001_1_online.pdf
https://hwbdocs.env.nm.gov/Los%20Alamos%20National%20Labs/References/9489.PDF
https://openmedscience.com/illuminating-the-unseen-liquid-scintillation-counting-for-radioactive-measurement/
https://www.benchchem.com/product/b1207039#promethium-isotopes-and-their-respective-half-lives
https://www.benchchem.com/product/b1207039#promethium-isotopes-and-their-respective-half-lives
https://www.benchchem.com/product/b1207039#promethium-isotopes-and-their-respective-half-lives
https://www.benchchem.com/product/b1207039#promethium-isotopes-and-their-respective-half-lives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

